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For Researchers, Scientists, and Drug Development Professionals

Introduction
ETP-46321 is a potent and selective dual inhibitor of phosphoinositide 3-kinase (PI3K) isoforms

p110α and p110δ. The PI3K signaling pathway is a critical regulator of immune cell function,

and its dysregulation is implicated in the pathogenesis of numerous autoimmune diseases. By

targeting both p110α and p110δ, ETP-46321 offers a promising therapeutic strategy to

modulate the immune response and ameliorate autoimmune-mediated inflammation. These

application notes provide a comprehensive overview of the use of ETP-46321 in preclinical

autoimmune disease research, with a focus on its application in models of rheumatoid arthritis.

Detailed protocols for key in vitro and in vivo experiments are provided to guide researchers in

their investigations.

Mechanism of Action
ETP-46321 exerts its immunomodulatory effects by inhibiting the PI3K/AKT signaling pathway

in immune cells, particularly T lymphocytes. This inhibition leads to a reduction in T cell

activation, proliferation, and the production of pro-inflammatory cytokines. Specifically, ETP-
46321 has been shown to suppress the secretion of key cytokines involved in autoimmune

pathology, including IL-2, IL-10, IFN-γ, IL-4, IL-17A, and IL-21.[1] The dual inhibition of p110α

and p110δ is thought to provide a broader and more effective suppression of the aberrant

immune responses characteristic of autoimmune diseases compared to single-isoform

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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